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Compound of Interest

Compound Name: AND-302

Cat. No.: B13438779

The designation "AND-302" presents a significant ambiguity, as it is associated with a diverse
range of subjects spanning oncology, neurology, and even automotive engineering. Without a
specific context or the identity of a comparator, "[compound X]," a direct head-to-head
comparison is not feasible. This guide aims to delineate the various known entities referred to
as "302" to aid researchers, scientists, and drug development professionals in identifying the
specific compound or product of interest for any future comparative analysis.

TH-302 (Evofosfamide): A Hypoxia-Activated
Prodrug in Oncology

One of the most prominent entities is TH-302, also known as evofosfamide. This investigational
drug is a hypoxia-activated prodrug, designed to target cancer cells in low-oxygen
environments, a common feature of solid tumors.

Mechanism of Action: TH-302 is comprised of a 2-nitroimidazole moiety linked to the DNA
cross-linking agent bromo-isophosphoramide mustard (Br-IPM).[1] Under hypoxic conditions,
the 2-nitroimidazole component is reduced, leading to the release of the active Br-IPM, which
then cross-links DNA and induces cell death.[1][2] This selective activation in hypoxic regions is
intended to spare healthy, well-oxygenated tissues, potentially reducing systemic toxicity.[3]

Therapeutic Area: TH-302 has been investigated in a variety of cancers, including soft tissue
sarcoma, pancreatic cancer, and non-small cell lung cancer, often in combination with other
chemotherapy agents like doxorubicin, cisplatin, and gemcitabine.[3]
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EV-302: A Clinical Trial Identifier in Urothelial Cancer

In the context of recent clinical advancements, "EV-302" refers to a pivotal Phase 3 clinical trial.
This study evaluated the combination of enfortumab vedotin (an antibody-drug conjugate) and
pembrolizumab (an immune checkpoint inhibitor) as a first-line treatment for patients with
locally advanced or metastatic urothelial carcinoma.[4][5] The positive results of the EV-302
trial have positioned this combination as a new standard of care in this setting.[4]

COYA 302: A Combination Therapy for
Neurodegenerative Diseases

"COYA 302" is an investigational combination therapy being developed by Coya Therapeutics
for neurodegenerative diseases such as Amyotrophic Lateral Sclerosis (ALS) and potentially
Alzheimer's disease.[6]

Mechanism of Action: COYA 302 combines low-dose interleukin-2 (IL-2) with a CTLA4 fusion
protein.[6] This combination is designed to enhance the function of regulatory T-cells (Tregs),
which play a crucial role in suppressing inflammation. By modulating the immune response,
COYA 302 aims to reduce the neuroinflammation associated with these debilitating diseases.[6]

RASolute 302: A Pan-RAS Inhibitor in Cancer
Research

The designation "RASolute 302" is associated with a Phase 3 clinical trial evaluating the
efficacy of daraxonrasib, a pan-RAS inhibitor.[7] This trial is focused on patients with second-
line pancreatic ductal adenocarcinoma (PDAC).[7]

Mechanism of Action: Daraxonrasib is designed to target the active, "ON" state of multiple RAS
protein variants (KRAS, NRAS, and HRAS), which are frequently mutated in various cancers
and are considered key drivers of tumor growth.[7]

Other Notable Mentions of "302"

Beyond the biomedical field, "302" is a well-known identifier in other domains:
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e Ford Boss 302 Engine: A high-performance V8 engine produced by Ford, historically
significant in motorsports.[3]

» Police Code 302: In some jurisdictions, this code refers to an involuntary commitment for a
mental health evaluation.[9]

o Area Code 302: The telephone area code for the entire state of Delaware in the United
States.[10]

To provide a meaningful and data-driven comparison as requested, it is imperative to first
specify which "AND-302" is the subject of interest and to identify "[compound X]," the intended
comparator. Once this information is provided, a comprehensive analysis incorporating
gquantitative data, experimental protocols, and pathway visualizations can be conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The Hypoxia-Activated Prodrug TH-302: Exploiting Hypoxia in Cancer Therapy - PMC
[pmc.ncbi.nim.nih.gov]

2. aacrjournals.org [aacrjournals.org]

3. TH-302, a hypoxia-activated prodrug with broad in vivo preclinical combination therapy
efficacy: optimization of dosing regimens and schedules - PMC [pmc.ncbi.nim.nih.gov]

4. oncologynewscentral.com [oncologynewscentral.com]

5. bmjopen.bmj.com [bmjopen.bmj.com]

6. Drug Combinations May Be The Next Generation Of Alzheimer’s Treatment
[insights.citeline.com]

7. oncodaily.com [oncodaily.com]

8. Ford Boss 302 engine - Wikipedia [en.wikipedia.org]

9. google.com [google.com]

10. allareacodes.com [allareacodes.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://en.wikipedia.org/wiki/Ford_Boss_302_engine
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3Dpnmk_Uk9biY&q=EgSsaKfIGNWs5MkGIjDkEeGLP4KkVxanEsV8YsxCIVSxNUKcKJHZVJl-CJ0CFQxDN-xSmNHzSyNhTqxBc3AyAnJSWgFD
https://www.allareacodes.com/302
https://www.benchchem.com/product/b13438779?utm_src=pdf-body
https://www.benchchem.com/product/b13438779?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8091515/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8091515/
https://aacrjournals.org/mct/article/11/3/740/91340/Molecular-and-Cellular-Pharmacology-of-the-Hypoxia
https://pmc.ncbi.nlm.nih.gov/articles/PMC3985381/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3985381/
https://www.oncologynewscentral.com/bladder-cancer/real-world-data-support-ev-pembrolizumab-in-advanced-urothelial-cancer
https://bmjopen.bmj.com/content/15/12/e103709
https://insights.citeline.com/scrip/drug-combinations-may-be-the-next-generation-of-alzheimers-treatment-MK6OG44FR5BDHIJBJNZ3ELVODE/
https://insights.citeline.com/scrip/drug-combinations-may-be-the-next-generation-of-alzheimers-treatment-MK6OG44FR5BDHIJBJNZ3ELVODE/
https://oncodaily.com/oncolibrary/10-most-promising-cancer-drugs-2025
https://en.wikipedia.org/wiki/Ford_Boss_302_engine
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3Dpnmk_Uk9biY&q=EgSsaKfIGNWs5MkGIjDkEeGLP4KkVxanEsV8YsxCIVSxNUKcKJHZVJl-CJ0CFQxDN-xSmNHzSyNhTqxBc3AyAnJSWgFD
https://www.allareacodes.com/302
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13438779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

 To cite this document: BenchChem. [Unraveling AND-302: A Multifaceted Identifier Across
Scientific and Technical Domains]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13438779#and-302-head-to-head-comparison-with-
compound-x]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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